
A Comparative Guide to Finite Element Analysis
of Epoxy Resin Composite Structures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epoxy resin

Cat. No.: B1583137 Get Quote

The analysis of epoxy resin composite structures is critical across numerous fields, from

aerospace and automotive engineering to the development of advanced medical devices,

where materials must meet stringent performance and safety standards. Finite Element

Analysis (FEA) serves as an indispensable tool for predicting the mechanical behavior of these

complex, anisotropic materials under various loading conditions. This guide provides an

objective comparison of leading FEA software alternatives, supported by experimental data and

detailed protocols, to assist researchers and scientists in selecting the appropriate tools and

methodologies for their analysis needs.

FEA Software for Composite Analysis: A Comparison
The choice of FEA software is a critical decision that influences the accuracy, efficiency, and

scope of the analysis. Abaqus and ANSYS are two of the most powerful and widely used

commercial FEA packages for composite material analysis.[1][2] While both offer robust

capabilities, they have distinct strengths that may make one more suitable for a specific

application.

A key differentiator lies in their approach to complex, non-linear problems. Abaqus is often

favored in research and advanced engineering for its powerful solvers that handle non-linear

analyses, such as progressive damage and material failure, with great efficiency.[2][3] ANSYS,

particularly with its Ansys Composite PrepPost (ACP) module, provides a highly intuitive,

workflow-based environment that is often considered more user-friendly, especially for

engineers who are not FEA specialists.[4][5]
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Table 1: Comparison of Leading FEA Software for Epoxy Composite Analysis

Feature Abaqus ANSYS

User Interface

Can have a steeper
learning curve; highly
scriptable and
customizable.[6]

Generally considered more
user-friendly with an
integrated, workflow-
based environment
(Workbench with ACP).[5]
[6]

Composite Modeling

Excellent capabilities for

defining complex layups,

orientations, and material

properties.

Dedicated Ansys Composite

PrepPost (ACP) module offers

powerful and intuitive tools for

ply-based modeling.[1]

Material Models

Extensive library of material

models well-suited for

composites, including robust

damage evolution laws.[3]

Comprehensive material library

with strong capabilities for

defining anisotropic material

behavior.[6]

Failure Criteria

Includes a wide range of built-

in failure criteria such as

Hashin, Tsai-Wu, and the

ability to define user models

(UMAT/VUMAT).[7]

Supports common criteria like

Tsai-Wu, Hashin, and Puck,

often integrated within the ACP

workflow.[8][9]

Non-linear Analysis

Highly regarded for its robust

handling of non-linear

structural mechanics, contact,

and progressive damage

modeling.[2][5]

Strong capabilities for static

and dynamic analysis, with

continuous improvements in

non-linear solvers.[2]

Customization

Utilizes Python for scripting,

offering extensive flexibility for

automation and custom

subroutine development.[4][5]

Uses its proprietary APDL

scripting language; also

supports Python in modern

workflows.[5]
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| Industry Focus | Widely used in aerospace, automotive, and research sectors requiring

advanced non-linear and failure analysis.[1][6] | Broad application across many industries,

including energy, electronics, and construction, with strong multiphysics capabilities.[6] |

The Role of Experimental Validation
Numerical simulations, regardless of their sophistication, are approximations of real-world

physics. Therefore, experimental validation is a non-negotiable step in the FEA process to

ensure that the computational model accurately represents the physical behavior of the

composite structure.[10] This involves comparing simulation results with data obtained from

standardized mechanical tests. Discrepancies between the two are used to refine the FEA

model, for instance by adjusting material properties or boundary conditions, in an iterative

process.[10][11]

A fundamental and widely adopted method for characterizing the flexural properties of epoxy

composites is the three-point bending test, standardized by ASTM D790.[12]

Experimental Protocol: ASTM D790 - Flexural Properties
This protocol outlines the standard test method for determining the flexural strength and

flexural modulus of reinforced and unreinforced plastics, including epoxy resin composites.[13]

[14]

1. Objective: To measure a material's resistance to bending forces.[14] The key properties

determined are flexural strength (the maximum stress the material can withstand before

yielding or breaking) and flexural modulus (a measure of stiffness in bending).[13][15]

2. Apparatus:

A universal testing machine with a three-point bending fixture.

The fixture consists of two specimen supports and a central loading nose, all with specified

radii (commonly 5 mm) to prevent stress concentrations.[16]

A calibrated load cell to measure the applied force.

A deflectometer or extensometer to measure the deflection of the specimen at the midpoint.
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3. Specimen Preparation:

Test specimens are rectangular bars of a standardized size. For molded plastics, the

preferred dimensions are typically 3.2 mm in thickness, 12.7 mm in width, and 127 mm in

length.[15][16]

Specimens must be free of defects and machined to precise dimensions.

4. Procedure:

Measure the width and thickness of the specimen accurately.

Set the support span. Per ASTM D790, the support span-to-depth (thickness) ratio should be

16:1.[14][16] For a 3.2 mm thick specimen, this results in a support span of approximately 51

mm.

Place the specimen on the supports and apply the loading nose to the midpoint.

Apply a continuous load at a specified crosshead speed until the specimen ruptures or

reaches a maximum strain of 5% in the outer fiber, whichever occurs first.[12]

Record the load and corresponding deflection throughout the test.

5. Data Analysis:

Flexural Stress (σf): Calculated using the formula: σf = (3PL) / (2bd²)

Flexural Strain (εf): Calculated using the formula: εf = (6Dd) / L²

Flexural Modulus (Ef): Calculated from the slope of the initial linear portion of the stress-

strain curve.

Where: P = load, L = support span, b = width, d = thickness, D = deflection.

Data Presentation: Simulation vs. Experimental Results
The ultimate goal of validation is to achieve close correlation between predicted and measured

values. The table below presents a hypothetical yet representative comparison for a carbon

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.testresources.net/applications/standards/astm/astm-d790-testing-for-flexural-properties-of-plastics-and-insulating-materials
https://boundengineering.com/blog/f/astm-d790-flexural-test-bar-complete-guide
https://www.ssi.shimadzu.com/industries/automotive-materials-testing/plastics-polymers-rubber/astm-d790/index.html
https://boundengineering.com/blog/f/astm-d790-flexural-test-bar-complete-guide
https://www.testronixinstruments.com/blog/what-is-astm-d790-to-measure-flexural-properties-of-plastics/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fiber/epoxy composite laminate subjected to a three-point bending test.

Table 2: Example Data Comparison for a [0/90] Carbon/Epoxy Laminate

Property
Experimental
Result (ASTM
D790)

Abaqus FEA
Prediction

ANSYS FEA
Prediction

Flexural Modulus

(GPa)
135 139 (+2.9%) 141 (+4.4%)

Flexural Strength

(MPa)
1150 1120 (-2.6%) 1105 (-3.9%)

| Deflection at Max Load (mm)| 4.8 | 4.65 (-3.1%) | 4.60 (-4.2%) |

Note: The percentage difference values indicate a good correlation between the experimental

and numerical results, which is a common objective in validation studies.[11]

Visualizing the Workflow
To better understand the procedural relationships in finite element analysis and its validation,

the following diagrams illustrate the typical workflows.
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Pre-Processing

Solution

Post-Processing

1. Geometry Definition

2. Material Properties
(e.g., Elastic Moduli, Strengths)

3. Meshing
(Element Type & Size)

4. Boundary Conditions
(Loads & Constraints)

5. FEA Solver Execution

6. Results Analysis
(Stress, Strain, Deformation)

7. Validation
(Compare with Experiment)

Click to download full resolution via product page

A typical workflow for Finite Element Analysis of composite structures.
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FEA Model Development
(Pre-Processing)

Run Simulation

Compare Results
(Simulation vs. Experiment)

Conduct Physical Experiment
(e.g., ASTM D790)

Refine Model
(Adjust Parameters)

 Discrepancy?

Validated Model

  Acceptable
  Correlation

Iterate

Click to download full resolution via product page

The iterative loop of experimental validation for FEA models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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